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Compound of Interest

Compound Name: 6-Bromopteridin-4(3H)-one

CAS No.: 1192150-15-4

Cat. No.: B1497249

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
Bromopteridin-4(3H)-one, a key heterocyclic compound of interest in medicinal chemistry and

drug development. This document is intended for researchers, scientists, and professionals in

the pharmaceutical and chemical industries, offering a detailed analysis of its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction: The Significance of 6-Bromopteridin-
4(3H)-one
6-Bromopteridin-4(3H)-one belongs to the pteridinone class of bicyclic heteroaromatic

compounds. Pteridinone derivatives are of significant interest due to their diverse biological

activities, including potential applications as kinase inhibitors and anti-inflammatory agents. The

bromine substituent at the 6-position offers a versatile handle for further chemical

modifications, making it a valuable building block in the synthesis of more complex molecules.

Accurate and thorough spectroscopic characterization is paramount for confirming the identity,
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purity, and structure of this compound, which underpins the reliability of subsequent biological

and medicinal chemistry studies.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic

compounds. The following sections detail the proton (¹H) and carbon-13 (¹³C) NMR data for 6-
Bromopteridin-4(3H)-one.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides information about the chemical environment of the hydrogen

atoms in the molecule.

Experimental Protocol: The ¹H NMR spectrum of 6-Bromopteridin-4(3H)-one is typically

recorded on a 300, 400, or 500 MHz spectrometer.[1][2] The sample is dissolved in a suitable

deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD), with

tetramethylsilane (TMS) used as an internal standard (δ 0.00 ppm).

Data Interpretation: While a publicly available, experimentally verified ¹H NMR spectrum for 6-
Bromopteridin-4(3H)-one is not readily found in the provided search results, we can predict

the expected signals based on the structure and data from analogous compounds. The

pteridinone core has three protons. The proton at the 7-position is expected to appear as a

singlet in the aromatic region. The proton at the 2-position, being part of the pyrimidine ring,

would also likely appear as a singlet. The N-H proton at position 3 would be observed as a

broad singlet, and its chemical shift can be concentration-dependent. The presence of the

bromine atom at the 6-position will influence the chemical shifts of the neighboring protons.

Predicted ¹H NMR Data Summary:

Proton
Predicted Chemical Shift
(δ, ppm)

Multiplicity

H-7 ~8.0-8.5 s

H-2 ~8.5-9.0 s
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| N³-H | Variable, broad | br s |

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Experimental Protocol: The ¹³C NMR spectrum is typically recorded on the same spectrometer

as the ¹H NMR, operating at a corresponding frequency (e.g., 75, 100, or 125 MHz).[1][3] The

same deuterated solvent and internal standard are used.

Data Interpretation: The 6-Bromopteridin-4(3H)-one molecule has six carbon atoms. We can

predict their approximate chemical shifts based on the hybridisation, and the electronic effects

of the nitrogen atoms, the carbonyl group, and the bromine atom. The carbonyl carbon (C-4) is

expected to be the most downfield signal. The carbon atom bearing the bromine (C-6) will also

be significantly shifted. The remaining carbon atoms of the pteridinone ring will appear in the

aromatic region.

Predicted ¹³C NMR Data Summary:

Carbon Predicted Chemical Shift (δ, ppm)

C-2 ~150-155

C-4 ~160-165

C-4a ~145-150

C-6 ~115-125

C-7 ~130-140

| C-8a | ~150-155 |

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.
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Experimental Protocol: The IR spectrum is typically recorded using a Fourier-transform infrared

(FT-IR) spectrometer.[4] The sample can be prepared as a KBr pellet or analyzed using an

Attenuated Total Reflectance (ATR) accessory.

Data Interpretation: The IR spectrum of 6-Bromopteridin-4(3H)-one is expected to show

characteristic absorption bands for the N-H, C=O, C=N, and C-Br functional groups.

Expected IR Absorption Bands:

Functional Group Wavenumber (cm⁻¹) Intensity

N-H stretch (amide) 3200-3400 Medium, broad

C-H stretch (aromatic) 3000-3100 Medium

C=O stretch (amide) 1650-1700 Strong

C=N stretch 1550-1650 Medium to Strong

C=C stretch (aromatic) 1400-1600 Medium

| C-Br stretch | 500-600 | Medium to Strong |

The presence of a strong absorption band in the 1650-1700 cm⁻¹ region is a key indicator of

the carbonyl group in the pteridinone ring. The broad band above 3200 cm⁻¹ is characteristic of

the N-H stretching vibration.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It

is used to determine the molecular weight of a compound and can provide information about its

structure through fragmentation patterns.

Experimental Protocol: The mass spectrum can be obtained using various ionization

techniques, such as Electron Ionization (EI) or Electrospray Ionization (ESI). High-resolution

mass spectrometry (HRMS) is often used to determine the exact molecular formula.[2]

Data Interpretation: The molecular weight of 6-Bromopteridin-4(3H)-one is 227.02 g/mol . The

mass spectrum will show a molecular ion peak (M⁺) corresponding to this mass. Due to the
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presence of bromine, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in approximately a 1:1 ratio,

the molecular ion peak will appear as a characteristic doublet (M⁺ and M+2⁺) with nearly equal

intensities.

Expected Fragmentation Pattern: The fragmentation of 6-Bromopteridin-4(3H)-one under

mass spectrometry would likely involve the loss of small molecules or radicals. Common

fragmentation pathways could include:

Loss of CO: A fragment corresponding to [M-CO]⁺.

Loss of Br: A fragment corresponding to [M-Br]⁺.

Cleavage of the pyrimidine ring: Leading to smaller fragment ions.

The presence of the isotopic pattern for bromine in the molecular ion and any bromine-

containing fragments is a definitive characteristic in the mass spectrum of this compound.

Workflow and Pathway Visualization
To illustrate the general process of spectroscopic analysis, the following workflow diagram is

provided.

Caption: General workflow for the spectroscopic characterization of 6-Bromopteridin-4(3H)-
one.

Conclusion
The spectroscopic data presented in this guide provide a foundational understanding of the

structural characteristics of 6-Bromopteridin-4(3H)-one. While experimentally obtained

spectra are the gold standard for structural confirmation, the predicted data and analysis of

characteristic features offer valuable insights for researchers working with this compound. The

combination of NMR, IR, and MS provides a robust and comprehensive dataset for the

unambiguous identification and characterization of 6-Bromopteridin-4(3H)-one, ensuring the

quality and reliability of its use in further scientific investigations.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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